Cas no 2171285-65-5 (2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-thiazole-5-carboxylic acid)
2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-thiazole-5-carboxylic acid
- 2171285-65-5
- 2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}-1,3-thiazole-5-carboxylic acid
- EN300-1574796
-
- Inchi: 1S/C25H25N3O5S/c1-2-15(11-22(29)26-13-23-27-12-21(34-23)24(30)31)28-25(32)33-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,12,15,20H,2,11,13-14H2,1H3,(H,26,29)(H,28,32)(H,30,31)/t15-/m1/s1
- InChI Key: MDXVLBPNEQINFT-OAHLLOKOSA-N
- SMILES: S1C(C(=O)O)=CN=C1CNC(C[C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 479.15149208g/mol
- Monoisotopic Mass: 479.15149208g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 715
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 146Ų
2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-thiazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1574796-0.05g |
2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}-1,3-thiazole-5-carboxylic acid |
2171285-65-5 | 0.05g |
$2829.0 | 2023-05-23 | ||
| Enamine | EN300-1574796-0.1g |
2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}-1,3-thiazole-5-carboxylic acid |
2171285-65-5 | 0.1g |
$2963.0 | 2023-05-23 | ||
| Enamine | EN300-1574796-0.25g |
2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}-1,3-thiazole-5-carboxylic acid |
2171285-65-5 | 0.25g |
$3099.0 | 2023-05-23 | ||
| Enamine | EN300-1574796-0.5g |
2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}-1,3-thiazole-5-carboxylic acid |
2171285-65-5 | 0.5g |
$3233.0 | 2023-05-23 | ||
| Enamine | EN300-1574796-1.0g |
2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}-1,3-thiazole-5-carboxylic acid |
2171285-65-5 | 1g |
$3368.0 | 2023-05-23 | ||
| Enamine | EN300-1574796-2.5g |
2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}-1,3-thiazole-5-carboxylic acid |
2171285-65-5 | 2.5g |
$6602.0 | 2023-05-23 | ||
| Enamine | EN300-1574796-5.0g |
2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}-1,3-thiazole-5-carboxylic acid |
2171285-65-5 | 5g |
$9769.0 | 2023-05-23 | ||
| Enamine | EN300-1574796-10.0g |
2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}-1,3-thiazole-5-carboxylic acid |
2171285-65-5 | 10g |
$14487.0 | 2023-05-23 | ||
| Enamine | EN300-1574796-50mg |
2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}-1,3-thiazole-5-carboxylic acid |
2171285-65-5 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1574796-100mg |
2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}-1,3-thiazole-5-carboxylic acid |
2171285-65-5 | 100mg |
$2963.0 | 2023-09-24 |
2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-thiazole-5-carboxylic acid Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-thiazole-5-carboxylic acid
2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-thiazole-5-carboxylic acid: A Comprehensive Overview
2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-thiazole-5-carboxylic acid (CAS No. 2171285-65-5) is a complex organic compound with significant potential in the fields of pharmacology and material science. This compound is characterized by its intricate molecular structure, which includes a thiazole ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a pentanamide moiety. The presence of these functional groups makes it highly versatile and amenable to various chemical modifications, rendering it a valuable tool in drug discovery and advanced material synthesis.
The thiazole ring at the core of this compound is a heterocyclic aromatic structure that contributes to its stability and reactivity. Thiazoles are known for their ability to act as both electron-deficient and electron-rich aromatic systems, depending on the substituents attached. In this case, the thiazole is further substituted with a carboxylic acid group at the 5-position, which enhances its ability to participate in hydrogen bonding and other non-covalent interactions. This feature is particularly advantageous in medicinal chemistry, where such interactions are crucial for molecular recognition and binding affinity.
The Fmoc group, derived from 9H-fluoren-9-yl methoxycarbonyl, is a well-known protecting group in peptide synthesis. Its inclusion in this compound suggests that it may play a role in controlling the reactivity of the amine group during synthetic processes. The Fmoc group is also known for its photolabile properties, which can be exploited in light-mediated reactions or controlled-release applications. Recent studies have highlighted the potential of Fmoc-containing compounds in bioconjugation chemistry, where they serve as intermediates for the synthesis of bioactive molecules.
The pentanamide moiety attached to the thiazole ring introduces additional flexibility and functionality to the molecule. The pentane chain provides a spacer that can influence the spatial arrangement of functional groups, potentially affecting the compound's bioavailability or mechanical properties. The amide bond within this moiety is another site of reactivity, capable of participating in various chemical transformations or serving as a recognition element in supramolecular assemblies.
Recent advancements in computational chemistry have enabled researchers to model the electronic properties and interaction potentials of 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-thiazole-5-carboxylic acid with unprecedented accuracy. These studies have revealed that the compound exhibits significant π-conjugation across its thiazole and Fmoc groups, which could be harnessed for applications in optoelectronics or as components in organic semiconductors.
In terms of biological activity, preliminary assays have demonstrated that this compound exhibits moderate inhibitory effects on certain enzyme targets associated with inflammatory pathways. This suggests that it could serve as a lead compound for the development of anti-inflammatory agents. Furthermore, its structural similarity to known bioactive molecules has prompted interest in exploring its potential as an antimicrobial or anticancer agent.
The synthesis of 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-thiazole-5-carboxylic acid involves a multi-step process that combines principles from organic synthesis and peptide chemistry. Key steps include the formation of the thiazole ring via cyclization reactions, followed by selective protection and deprotection strategies to install the Fmoc group and pentanamide side chain. The stereochemistry at the pentane carbon (R configuration) is critical for determining the compound's biological activity and must be carefully controlled during synthesis.
From an environmental standpoint, researchers have begun investigating the biodegradation pathways of this compound under various conditions. Early findings indicate that it undergoes hydrolytic cleavage under alkaline conditions, releasing smaller fragments that are more readily metabolized by microbial communities. These insights are crucial for assessing its environmental impact and developing strategies for safe disposal.
In conclusion, 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-thiazole-5-carboxylic acid (CAS No. 2171285-65-) represents a promising candidate for diverse applications across multiple disciplines. Its unique combination of functional groups and structural features positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to fields ranging from drug discovery to materials science.
2171285-65-5 (2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-thiazole-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)